Cas no 898779-95-8 (Cyclopropyl 2-(3,4-dimethylphenyl)ethyl ketone)

• Product Name: Cyclopropyl 2-(3,4-dimethylphenyl)ethyl ketone
• CAS No: 898779-95-8
• MF: C₁₄H₁₈O
• MW: 202.292124271393
• MDL: MFCD03843863
• CID: 994238
• PubChem ID: 24726478
• Update Time: 2025-05-20

Cyclopropyl 2-(3,4-dimethylphenyl)ethyl ketone Chemical and Physical Properties

Names and Identifiers

• 1-cyclopropyl-3-(3,4-dimethylphenyl)propan-1-one
• CYCLOPROPYL 2-(3,4-DIMETHYLPHENYL)ETHYL KETONE
• DTXSID90644871
• MFCD03843863
• CYCLOPROPYL2-(3,4-DIMETHYLPHENYL)ETHYLKETONE
• AKOS012655916
• 898779-95-8
• Cyclopropyl 2-(3,4-dimethylphenyl)ethyl ketone

• MDL： MFCD03843863
• Inchi： 1S/C14H18O/c1-10-3-4-12(9-11(10)2)5-8-14(15)13-6-7-13/h3-4,9,13H,5-8H2,1-2H3
• InChI Key： HOIFOVBULYIYIW-UHFFFAOYSA-N
• SMILES： O=C(CCC1C=CC(C)=C(C)C=1)C1CC1

Computed Properties

• Exact Mass: 202.13600
• Monoisotopic Mass: 202.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 3.21510

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives o-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes o-Xylenes

Additional information on Cyclopropyl 2-(3,4-dimethylphenyl)ethyl ketone

Recent Advances in the Study of Cyclopropyl 2-(3,4-dimethylphenyl)ethyl ketone (CAS: 898779-95-8)

Cyclopropyl 2-(3,4-dimethylphenyl)ethyl ketone (CAS: 898779-95-8) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of central nervous system (CNS) targeting drugs. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential applications.

In a study published in the Journal of Medicinal Chemistry (2023), researchers explored the synthetic pathways for Cyclopropyl 2-(3,4-dimethylphenyl)ethyl ketone, emphasizing its role as a precursor in the production of dopamine receptor modulators. The study demonstrated that the compound's unique cyclopropyl and dimethylphenyl groups contribute to its high binding affinity for D2-like dopamine receptors, making it a promising candidate for the treatment of neuropsychiatric disorders such as schizophrenia and Parkinson's disease.

Another significant development was reported in a 2024 paper in Bioorganic & Medicinal Chemistry Letters, where the compound was investigated for its anti-inflammatory properties. The researchers found that Cyclopropyl 2-(3,4-dimethylphenyl)ethyl ketone exhibits potent inhibitory effects on the production of pro-inflammatory cytokines, suggesting its potential application in the treatment of chronic inflammatory conditions. The study also highlighted the compound's favorable pharmacokinetic profile, including good oral bioavailability and metabolic stability.

Recent advancements in computational chemistry have further elucidated the molecular interactions of Cyclopropyl 2-(3,4-dimethylphenyl)ethyl ketone with various biological targets. Molecular docking studies revealed that the compound's ketone moiety forms critical hydrogen bonds with active site residues of target proteins, while the cyclopropyl group enhances its lipophilicity, facilitating blood-brain barrier penetration. These findings were corroborated by in vitro and in vivo experiments, which demonstrated the compound's efficacy in animal models of CNS disorders.

Despite these promising results, challenges remain in the clinical translation of Cyclopropyl 2-(3,4-dimethylphenyl)ethyl ketone. Issues such as dose-dependent toxicity and potential off-target effects need to be addressed in future studies. However, the compound's versatility and therapeutic potential continue to make it a focal point of ongoing research in the chemical biology and pharmaceutical sciences.

In conclusion, Cyclopropyl 2-(3,4-dimethylphenyl)ethyl ketone (CAS: 898779-95-8) represents a valuable chemical entity with diverse pharmacological applications. The latest research underscores its potential as a therapeutic agent and a versatile synthetic intermediate. Further studies are warranted to fully exploit its benefits and overcome existing limitations, paving the way for its eventual clinical use.